Cas no 1152624-58-2 (4-Hydroxy-1-3-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid)

• Product Name: 4-Hydroxy-1-3-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid
• CAS No: 1152624-58-2
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD11523841
• CID: 4572967
• PubChem ID: 43246383
• Update Time: 2025-05-25

4-Hydroxy-1-3-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-[3-(propan-2-yl)phenyl]-1H-pyrazole-3-carboxylic acid
• 4-Hydroxy-1-3-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid

• MDL： MFCD11523841
• Inchi： 1S/C13H14N2O3/c1-8(2)9-4-3-5-10(6-9)15-7-11(16)12(14-15)13(17)18/h3-8,16H,1-2H3,(H,17,18)
• InChI Key： IZGNORNRZCCVCK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(C)C)=C2)C=C(O)C(C(O)=O)=N1

4-Hydroxy-1-3-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-Hydroxy-1-3-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid

4-Hydroxy-1-3-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid: A Comprehensive Overview

4-Hydroxy-1-3-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid, also known by its CAS number 1152624-58-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of this molecule is characterized by a pyrazole ring system, a hydroxyl group, and a propan-2-yl-substituted phenyl group, making it a unique candidate for exploring various chemical and biological properties.

The synthesis of 4-Hydroxy-1-3-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid involves a series of well-defined chemical reactions, including nucleophilic substitution, condensation, and oxidation steps. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and catalytic systems to optimize the reaction conditions, further enhancing the feasibility of large-scale production.

One of the most intriguing aspects of this compound is its potential as a precursor for bioactive molecules. Pyrazole derivatives are known for their ability to modulate various cellular pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated that 4-Hydroxy-substituted pyrazoles exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes. This finding has sparked interest in further exploring the therapeutic potential of this compound as a lead molecule for developing novel anti-inflammatory agents.

In addition to its pharmacological applications, 4-Hydroxy-propan-phenyl-pyrazole-carboxylic acid has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has been exploited in the development of new catalysts for organic transformations. For instance, researchers have reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly improving reaction efficiency and selectivity.

The chemical stability and reactivity of this compound are also areas of active investigation. Studies have shown that the presence of the hydroxyl group enhances the compound's ability to participate in hydrogen bonding, which plays a crucial role in its solubility and bioavailability. Furthermore, the propan-2-ylation at the phenyl ring imparts steric bulk, which can influence both its physical properties and biological interactions.

From an environmental perspective, understanding the degradation pathways of CAS No 1152624-58-2 is essential for assessing its potential impact on ecosystems. Recent research has focused on photodegradation studies under UV light, revealing that the compound undergoes rapid decomposition under such conditions. This information is valuable for designing environmentally friendly synthetic routes and disposal methods.

In conclusion, 4-Hydroxy-propan strong>phenyl-pyrazole-carboxylic acid (CAS No 1152624-58-2)) stands out as a versatile molecule with multifaceted applications across various scientific domains. Its unique structure, coupled with its promising biological and chemical properties, positions it as a valuable asset for future research and development endeavors.